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Compound of Interest

Compound Name: Procaine

Cat. No.: B000135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

administration of procaine hydrochloride in peripheral nerve blocks (PNBs) for research and

preclinical drug development. While procaine has been largely supplanted in routine clinical

practice by newer local anesthetics with longer durations of action, its short-acting nature and

well-understood properties make it a valuable tool in certain experimental contexts.[1]

Mechanism of Action
Procaine is an amino ester local anesthetic that functions by blocking sodium channels in the

neuronal cell membrane.[2] This action inhibits the generation and propagation of nerve

impulses, leading to a temporary and reversible loss of sensation in the targeted area.[2] The

blockade of neurotransmission occurs by inhibiting the influx of sodium ions, which is

necessary for the depolarization of the nerve membrane and the generation of an action

potential.[1][2] The progression of the nerve block, known as differential blockade, typically

affects nerve fibers in a specific order: first sympathetic tone (Type B fibers), followed by dull

pain and warmth (Type C fibers), sharp pain and cold temperature (Type A-delta fibers),

proprioception (Type A-gamma fibers), touch and pressure (Type A-beta fibers), and finally

motor function (Type A-alpha fibers).[1]
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Procaine has a rapid onset of action, typically producing a sensory block within two to five

minutes, and a short duration of action, generally lasting from 60 to 90 minutes.[3][4] Its

metabolism is rapid, primarily through hydrolysis by plasma pseudocholinesterase into para-

aminobenzoic acid (PABA) and diethylaminoethanol (DEAE).[5] This rapid metabolism

contributes to its lower systemic toxicity risk compared to some other local anesthetics, but also

limits its clinical utility for procedures requiring prolonged anesthesia.[5] The rate of systemic

absorption is influenced by the total dose, concentration, vascularity of the injection site, and

the presence of vasoconstrictors like epinephrine.[3]

Quantitative Data Summary
The following tables summarize key quantitative data for the use of procaine in peripheral

nerve blocks.

Table 1: Recommended Dosages and Concentrations for Peripheral Nerve Blocks in Adults

Parameter 0.5% Solution 1% Solution 2% Solution
Maximum
Single Dose

Volume
Up to 200 mL[1]

[3]

Up to 100 mL[1]

[3]
Up to 50 mL[1][3] -

Total Dose - - -

Should not

exceed 1000

mg[1][3][6]

Note: The 2% solution is typically reserved for cases requiring a small volume of anesthetic (10

mL to 25 mL).[3]

Table 2: Pharmacokinetic and Pharmacodynamic Properties of Procaine
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Parameter Value

Onset of Action 2 - 5 minutes[2][3]

Duration of Action 60 - 90 minutes[4]

Distribution Half-life (t1/2 alpha) ~2.49 ± 0.36 minutes[5]

Elimination Half-life (t1/2 beta) ~7.69 ± 0.99 minutes[5]

Table 3: Pediatric Dosing for Local Infiltration

Parameter Value

Concentration 0.5% Solution[1]

Maximum Dose Up to 15 mg/kg[1]

Experimental Protocols
Protocol 1: Preparation of Procaine Solution for Peripheral Nerve Block

Objective: To prepare a sterile procaine hydrochloride solution at the desired concentration for

administration.

Materials:

Sterile procaine hydrochloride solution (e.g., 1% or 2%)[6]

Sterile 0.9% sodium chloride (saline) for injection[6]

Sterile syringes and needles

Antiseptic wipes

Optional: Epinephrine solution (1:1,000)[3]

Procedure:
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Calculate Dilution: Determine the required final concentration (e.g., 0.5%) and total volume.

To prepare 60 mL of a 0.5% solution from a 1% solution, mix 30 mL of the 1% procaine
solution with 30 mL of sterile 0.9% saline.[3]

To prepare a 0.25% solution, mix 15 mL of a 1% solution with 45 mL of saline.[6]

Aseptic Technique: Perform all steps under aseptic conditions. Disinfect the rubber stoppers

of the vials with an antiseptic wipe before drawing any solutions.

Draw Solutions: Using a sterile syringe, draw the calculated volume of sterile saline.

Mix Solution: Inject the saline into the vial containing the procaine hydrochloride solution to

achieve the desired final concentration. Gently agitate the vial to ensure thorough mixing.

Add Epinephrine (Optional): To prolong the duration of the block and reduce systemic

absorption, epinephrine may be added.[3] A common final concentration is 1:200,000. This

can be achieved by adding 0.1 mL of 1:1,000 epinephrine to every 20 mL of procaine
solution.

Labeling: Clearly label the syringe with the drug name (Procaine HCl), concentration, and

the date and time of preparation.

Visual Inspection: Visually inspect the final solution for any particulate matter or discoloration

before administration.[3]

Protocol 2: Administration of Procaine for Peripheral Nerve Block

Objective: To safely and effectively administer the prepared procaine solution to achieve a

peripheral nerve block.

Materials:

Prepared and labeled syringe with procaine solution

Appropriate gauge and length needle for the specific nerve block

Sterile gloves and drapes
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Antiseptic solution for skin preparation[6]

Ultrasound machine with a sterile probe cover and gel (recommended for guidance)[6]

Nerve stimulator (optional)

Resuscitative equipment, oxygen, and emergency medications (including lipid emulsion

20%) must be immediately available.[3][7]

Procedure:

Patient/Subject Preparation: Position the subject appropriately for the intended nerve block.

Site Preparation: Prepare the skin at the injection site using an antiseptic solution with a

circular motion, moving outward.[6] Drape the area to maintain sterility.

Nerve Localization:

Ultrasound Guidance (Recommended): Use ultrasound to visualize the target nerve and

surrounding structures. This allows for precise needle placement and helps avoid

intravascular injection and nerve injury.[6]

Anatomical Landmarks: If ultrasound is not available, use established anatomical

landmarks to guide needle insertion.

Needle Insertion: Advance the needle carefully toward the target nerve.

Aspiration: Before injecting any solution, aspirate to confirm the needle tip is not within a

blood vessel.[6] This is a critical step to prevent systemic toxicity.

Incremental Injection: Inject a small test dose (e.g., 1-2 mL) and observe for any signs of

intravascular injection. If none, proceed with injecting the total volume of procaine solution

slowly and incrementally, with frequent aspiration every 3-5 mL.[3][6]

Monitoring: Throughout the procedure and for an appropriate period afterward, continuously

monitor the subject's vital signs (electrocardiogram, blood pressure, pulse oximetry) and

mental status.[1]
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Post-Procedure Care: Assess the onset and extent of the sensory and motor block. Monitor

for any adverse reactions.
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Caption: Experimental workflow for procaine administration in PNBs.
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Caption: Mechanism of action of procaine on nerve impulse transmission.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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